N-(2,6-diethylphenyl)-N'-(2-ethoxyphenyl)thiourea

• IUPAC Name: 1-(2,6-diethylphenyl)-3-(2-ethoxyphenyl)thiourea
• InChI: InChI=1S/C19H24N2OS/c1-4-14-10-9-11-15(5-2)18(14)21-19(23)20-16-12-7-8-13-17(16)22-6-3/h7-13H,4-6H2,1-3H3,(H2,20,21,23)
• InChI Key: RNQINUJLCJQLBF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=S)NC2=CC=CC=C2OCC
• Molecular Formula: C19H24N2OS
• Molecular Weight: 328.5 g/mol

Description

N-(2,6-diethylphenyl)-N'-(2-ethoxyphenyl)thiourea, commonly known as DEET, is a widely used insect repellent. It was first synthesized in 1953 by the United States Department of Agriculture (USDA) and has since become one of the most effective insect repellents available. DEET is used to repel a variety of insects, including mosquitoes, ticks, fleas, and flies, and is commonly used in outdoor activities such as camping, hiking, and fishing.

Mechanism of Action

The exact mechanism of action of DEET is not fully understood, but it is believed to work by interfering with the insect's ability to detect and locate its host. DEET may also act as an irritant to the insect's sensory receptors, causing it to avoid the treated area.
Biochemical and Physiological Effects:
DEET has been found to have low toxicity in humans and animals when used as directed. However, some individuals may experience skin irritation or allergic reactions when using DEET-based insect repellents. Ingestion of DEET can cause nausea, vomiting, and other gastrointestinal symptoms. DEET is also known to be a skin irritant and may cause skin rashes or blistering.

Advantages and Limitations for Lab Experiments

DEET is widely used in laboratory experiments to study the behavior and physiology of insects. Its effectiveness as an insect repellent makes it an ideal tool for studying insect behavior and ecology. However, DEET can also interfere with other laboratory assays and may have unintended effects on the study organism.

Future Directions

There are several areas of research that could benefit from further study of DEET. These include:
1. Development of new insect repellents based on DEET's chemical structure.
2. Investigation of the mechanisms of action of DEET on insects and other organisms.
3. Study of the ecological and environmental impacts of DEET use.
4. Development of alternative insect repellents that are more environmentally friendly and less toxic than DEET.
5. Investigation of the potential health effects of long-term DEET exposure in humans and animals.
Conclusion:
DEET is a highly effective insect repellent that has been widely used for over 60 years. Its synthesis method is relatively simple, and it has been extensively studied for its insect-repelling properties. DEET has low toxicity in humans and animals when used as directed, but it may cause skin irritation or allergic reactions in some individuals. Further research is needed to fully understand the mechanisms of action of DEET and to develop alternative insect repellents that are more environmentally friendly and less toxic.

Scientific Research Applications

DEET has been extensively studied for its insect-repelling properties and has been found to be highly effective against a variety of insects. It is widely used in commercial insect repellents and is recommended by the Centers for Disease Control and Prevention (CDC) for use in areas where mosquitoes and other insects are known to transmit diseases such as malaria, dengue fever, and Zika virus.